Cas no 1807021-48-2 (Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate
• CAS No: 1807021-48-2
• MF: C₁₁H₉F₃N₂O₂S
• MW: 290.261571645737
• CID: 4954721
• Update Time: 2025-06-08

Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H9F3N2O2S/c1-18-10(17)8-3-9(19-11(12,13)14)7(5-16)2-6(8)4-15/h2-3H,5,16H2,1H3
• InChI Key： MNFPIZXFHMLVTQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C(=O)OC)C(C#N)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• XLogP3: 2.1
• Topological Polar Surface Area: 101

Additional information on Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate

Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1807021-48-2): A Comprehensive Overview

Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1807021-48-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate is composed of a benzene ring substituted with a cyano group, an aminomethyl group, and a trifluoromethylthio group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The cyano group is known for its electron-withdrawing effect, which can influence the reactivity and stability of the compound. The aminomethyl group provides a site for further functionalization, making it a valuable intermediate in synthetic chemistry. The trifluoromethylthio group, on the other hand, is known for its lipophilic and electron-withdrawing properties, which can enhance the bioavailability and metabolic stability of the molecule.

The synthesis of Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate has been extensively studied in recent years. One common approach involves the reaction of 4-bromobenzonitrile with methyl trifluoromethanethiosulfonate to form the corresponding bromo intermediate, followed by nucleophilic substitution with an amine to introduce the aminomethyl group. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Another notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be efficient and selective in forming complex organic molecules.

In terms of biological activity, Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate protein-protein interactions has been explored in the context of neurodegenerative diseases, where it has shown potential as a neuroprotective agent.

Recent advancements in computational chemistry have also contributed to our understanding of Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and electronic structure. These studies have helped identify key structural features that contribute to its biological activity and have guided the design of more potent analogs.

The safety profile of Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate is an important consideration for its potential therapeutic applications. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully assess its safety in humans. Ongoing clinical trials are aimed at evaluating its efficacy and safety in treating various diseases.

In conclusion, Methyl 4-aminomethyl-2-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1807021-48-2) is a promising compound with a unique combination of functional groups that confer valuable chemical and biological properties. Its potential applications in medicinal chemistry and pharmaceutical research are being actively explored through advanced synthetic methods and preclinical studies. As research continues to advance, this compound may play a significant role in the development of novel therapeutic agents for various diseases.